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Abstract
Disperse Orange 29 is a monoazo disperse dye used in the textile industry for dyeing

synthetic fibers such as polyester. This technical guide provides a comprehensive overview of

the available scientific information regarding its environmental fate and persistence. The

document summarizes key physicochemical properties and ecotoxicological data. Standard

experimental protocols for assessing the environmental behavior of chemical substances are

detailed, including those for which specific data on Disperse Orange 29 are currently lacking

in the public domain. This guide highlights the existing data gaps, particularly concerning the

rates of biodegradation, hydrolysis, and photolysis, which are critical for a complete

environmental risk assessment. The information is intended to support researchers, scientists,

and professionals in understanding the potential environmental impact of this compound.

Introduction
Disperse Orange 29, with the chemical name 4-[[2-methoxy-4-[(4-

nitrophenyl)azo]phenyl]azo]phenol and CAS number 19800-42-1, is a synthetic dye belonging

to the azo class.[1] Due to their chemical stability and versatility, azo dyes are widely used in

various industries, most notably for textile dyeing.[2] However, the release of these compounds

into the environment through industrial effluents is a significant concern due to their potential

for persistence, bioaccumulation, and toxicity.[2][3] The environmental fate of Disperse
Orange 29 is governed by a combination of its physicochemical properties and its susceptibility
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to various degradation processes, including biodegradation, hydrolysis, and photolysis. This

guide aims to consolidate the currently available data on these aspects and to outline the

standard methodologies for their investigation.

Physicochemical Properties
The environmental distribution and behavior of a chemical are largely dictated by its physical

and chemical properties. Key parameters for Disperse Orange 29 are summarized in the table

below.

Property Value Test Conditions Reference

Molecular Formula C₁₉H₁₅N₅O₄ - [1]

Molecular Weight 377.35 g/mol - [1]

Physical State
Solid, Dark brown

powder
- [1]

Water Solubility < 41 µg/L 20 °C, pH 6.5 [1]

Octanol-Water

Partition Coefficient

(log Pow)

5.2 Room temperature [1]

Vapor Pressure < 0 Pa 20 °C, 25 °C, 50 °C [1]

Melting Point 225.7 °C 101 325 Pa [1]

The low water solubility and high octanol-water partition coefficient (log Pow) of Disperse
Orange 29 indicate a strong tendency for this compound to partition from the aqueous phase

to organic matrices such as soil, sediment, and sludge.[4] Its extremely low vapor pressure

suggests that volatilization from water or soil surfaces is not a significant environmental fate

process.[1]

Environmental Persistence
The persistence of a chemical in the environment is determined by its resistance to

degradation. The primary degradation pathways for organic compounds are biodegradation,

hydrolysis, and photolysis.
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Biodegradation
Currently, there is a lack of specific studies that have determined the rate and extent of

biodegradation of Disperse Orange 29 under standard test conditions (e.g., OECD 301 for

ready biodegradability or OECD 302 for inherent biodegradability). Azo dyes, in general, are

known to be recalcitrant to aerobic biodegradation.[2] However, under anaerobic conditions,

the azo bond can be cleaved by microorganisms, leading to the formation of aromatic amines,

which may be of toxicological concern.[2]

Disperse Orange 29
(Parent Azo Dye)

Anaerobic Azo Reductase

Aromatic Amines
(e.g., p-nitroaniline, substituted anilines)

Further Aerobic
Degradation Products

(e.g., CO2, H2O, biomass)

Aerobic Conditions

Click to download full resolution via product page

Hydrolysis
No quantitative data on the hydrolysis of Disperse Orange 29 as a function of pH are currently

available in the scientific literature. The chemical structure of Disperse Orange 29 does not

contain functional groups that are readily susceptible to hydrolysis under typical environmental
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pH conditions (pH 4-9). However, this would need to be confirmed through experimental

testing.

Photolysis
Specific studies on the photolytic degradation of Disperse Orange 29 in water, soil, or air are

not readily available. As a colored substance, it absorbs light in the visible spectrum and

potentially in the UV spectrum, suggesting that direct photolysis could be a possible

degradation pathway. The rate and significance of this process would depend on factors such

as the light absorption spectrum of the dye, the quantum yield of the reaction, and the intensity

of solar radiation.

Mobility and Distribution
The high log Pow value (5.2) and low water solubility (< 41 µg/L) of Disperse Orange 29
strongly suggest that it will have low mobility in the environment.[1] If released into aquatic

systems, it is expected to adsorb strongly to suspended solids and partition to sediments.[4] In

terrestrial environments, it is likely to be immobile in soil, with a low potential for leaching into

groundwater. The disposal of sludge from wastewater treatment plants that receive textile

effluents can be a significant source of this dye to agricultural soils.[4]

Ecotoxicity
The ecotoxicity of Disperse Orange 29 has been evaluated for several aquatic organisms. The

available data are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3427777?utm_src=pdf-body
https://www.benchchem.com/product/b3427777?utm_src=pdf-body
https://catalog.labcorp.com/crop-chemical/oecd-111-hydrolysis-as-a-function-of-ph
https://www.situbiosciences.com/analytical/oecd-111-hydrolysis-as-a-function-of-ph/
https://www.situbiosciences.com/analytical/oecd-111-hydrolysis-as-a-function-of-ph/
https://www.benchchem.com/product/b3427777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism Endpoint Value
Exposure
Duration

Reference

Scenedesmus

subspicatus

(Algae)

EC50 6 mg/L 72 hours [4]

Daphnia magna

(Aquatic

Invertebrate)

EC50 70 mg/L 48 hours [4]

Danio rerio

(Zebra Fish)
LC50 2364 mg/L 96 hours [1]

Activated Sludge

Microorganisms
NOEC >= 1000 mg/L 3 hours [1]

Based on the available data, Disperse Orange 29 is not considered to be highly hazardous to

aquatic organisms.[4]

Experimental Protocols
This section details the standard methodologies that are or would be employed to determine

the environmental fate and persistence of Disperse Orange 29.

Physicochemical Properties
Water Solubility (OECD 105): The flask method is typically used for substances with low

solubility. A known amount of the test substance is stirred in water at a constant temperature

until saturation is reached. The concentration of the substance in the aqueous phase is then

determined by a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) coupled with a UV-Vis or mass spectrometry detector.

Octanol-Water Partition Coefficient (OECD 107/117): For a substance with a high log Pow

like Disperse Orange 29, the HPLC method (OECD 117) is often preferred. This method

correlates the retention time of the substance on a reverse-phase HPLC column with the

known log Pow values of reference compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.situbiosciences.com/analytical/oecd-111-hydrolysis-as-a-function-of-ph/
https://www.situbiosciences.com/analytical/oecd-111-hydrolysis-as-a-function-of-ph/
https://catalog.labcorp.com/crop-chemical/oecd-111-hydrolysis-as-a-function-of-ph
https://catalog.labcorp.com/crop-chemical/oecd-111-hydrolysis-as-a-function-of-ph
https://www.benchchem.com/product/b3427777?utm_src=pdf-body
https://www.situbiosciences.com/analytical/oecd-111-hydrolysis-as-a-function-of-ph/
https://www.benchchem.com/product/b3427777?utm_src=pdf-body
https://www.benchchem.com/product/b3427777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Persistence

Degradation Studies Mobility and Distribution

Environmental Risk Assessment

Biodegradation
(OECD 301, 302)

PEC/PNEC Comparison

Hydrolysis
(OECD 111)

Photolysis
(OECD 316)

Soil Sorption/Desorption
(OECD 106)

Physicochemical Properties
(Water Solubility, log Pow, Vapor Pressure)

Ecotoxicity Data
(Algae, Daphnia, Fish)

Click to download full resolution via product page

Ready Biodegradability (OECD 301): A suite of methods (e.g., 301B CO₂ Evolution Test,

301F Manometric Respirometry Test) are used to assess whether a substance is readily

biodegradable. A solution of the test substance in a mineral medium is inoculated with

microorganisms from a wastewater treatment plant and incubated for 28 days.

Biodegradation is followed by measuring parameters like dissolved organic carbon (DOC)

removal, CO₂ production, or oxygen consumption.

Inherent Biodegradability (OECD 302): If a substance is not readily biodegradable, tests for

inherent biodegradability (e.g., OECD 302B Zahn-Wellens Test) can be conducted. These

tests use a higher concentration of microorganisms and a longer incubation period to assess

the potential for biodegradation under optimized conditions.

Hydrolysis as a Function of pH (OECD 111): Sterile aqueous buffer solutions at pH 4, 7, and

9 are treated with the test substance and incubated in the dark at a constant temperature.

The concentration of the test substance and any hydrolysis products are monitored over time

to determine the hydrolysis rate constant and half-life at each pH.
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Direct Photolysis in Water (OECD 316): A solution of the test substance in pure water is

exposed to a light source that simulates natural sunlight. The concentration of the substance

is monitored over time to determine the rate of photolytic degradation. The quantum yield is

calculated, which can then be used to estimate the environmental half-life under different

light conditions.

Ecotoxicity Testing
Algal Growth Inhibition Test (OECD 201): Cultures of a freshwater green alga (e.g.,

Scenedesmus subspicatus) are exposed to a range of concentrations of the test substance.

The growth of the algae is measured over 72 hours, and the concentration that causes a

50% reduction in growth (EC50) is determined.

Daphnia sp. Acute Immobilisation Test (OECD 202): Young daphnids are exposed to various

concentrations of the test substance for 48 hours. The concentration that immobilizes 50% of

the daphnids (EC50) is calculated.

Fish Acute Toxicity Test (OECD 203): Fish (e.g., Zebra Fish) are exposed to a series of

concentrations of the test substance for 96 hours. The concentration that is lethal to 50% of

the fish (LC50) is determined.

Conclusion and Data Gaps
Disperse Orange 29 is a dye with low water solubility and a high potential for partitioning to

solid environmental matrices like sediment and sludge. Based on the available data, it is not

considered to be highly toxic to aquatic organisms. However, a significant data gap exists

regarding its environmental persistence. There is a lack of quantitative data on the rates of

biodegradation, hydrolysis, and photolysis. To conduct a comprehensive environmental risk

assessment, further studies are needed to determine the half-lives of Disperse Orange 29 in

relevant environmental compartments (water, soil, and sediment) under standardized test

conditions. Understanding the potential for anaerobic degradation and the formation of

aromatic amines is also a critical area for future research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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